ethyl 2-(acetylamino)-4-isobutyl-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-acetamido-4-(2-methylpropyl)thiophene-3-carboxylate
• InChI: InChI=1S/C13H19NO3S/c1-5-17-13(16)11-10(6-8(2)3)7-18-12(11)14-9(4)15/h7-8H,5-6H2,1-4H3,(H,14,15)
• InChI Key: OGOQIEBMFLOHAE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1CC(C)C)NC(=O)C
• Molecular Formula: C13H19NO3S
• Molecular Weight: 269.36 g/mol

Description

Ethyl 2-(acetylamino)-4-isobutyl-3-thiophenecarboxylate, also known as etoricoxib, is a non-steroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation associated with various conditions, such as osteoarthritis, rheumatoid arthritis, ankylosing spondylitis, and gout. It belongs to the class of selective COX-2 inhibitors, which selectively inhibit the cyclooxygenase-2 (COX-2) enzyme and reduce the production of prostaglandins, which are responsible for pain and inflammation.

Mechanism of Action

Etoricoxib selectively inhibits the COX-2 enzyme, which is responsible for the production of prostaglandins that cause pain and inflammation. By reducing the production of prostaglandins, ethyl 2-(acetylamino)-4-isobutyl-3-thiophenecarboxylate reduces pain and inflammation without affecting the COX-1 enzyme, which is responsible for the production of prostaglandins that protect the stomach lining.
Biochemical and physiological effects:
Etoricoxib has been shown to have several biochemical and physiological effects, including reducing the production of prostaglandins, inhibiting the migration of inflammatory cells, reducing the production of cytokines, and inhibiting the growth and migration of cancer cells. It has also been shown to have a lower risk of gastrointestinal side effects compared to non-selective NSAIDs.

Advantages and Limitations for Lab Experiments

Etoricoxib has several advantages for lab experiments, including its selectivity for the COX-2 enzyme, its ability to reduce pain and inflammation, and its potential use in cancer therapy. However, its limitations include its potential for off-target effects, its potential for drug interactions, and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of ethyl 2-(acetylamino)-4-isobutyl-3-thiophenecarboxylate, including its potential use in combination with other drugs for cancer therapy, its potential use in the treatment of other inflammatory conditions, and its potential use in the development of new COX-2 inhibitors with improved selectivity and efficacy. Further studies are needed to fully understand the biochemical and physiological effects of ethyl 2-(acetylamino)-4-isobutyl-3-thiophenecarboxylate and its potential for clinical use.

Synthesis Methods

Etoricoxib can be synthesized by several methods, including the reaction of 2-(4-methylphenyl)thiophene-3-carboxylic acid with acetic anhydride to form 2-(4-methylphenyl)thiophene-3-acetic acid, which is then reacted with ethyl chloroformate and ammonia to form ethyl 2-(acetylamino)-4-(4-methylphenyl)thiophene-3-carboxylate. This compound is then treated with isobutyl bromide and potassium carbonate to yield ethyl 2-(acetylamino)-4-isobutyl-3-thiophenecarboxylate.

Scientific Research Applications

Etoricoxib has been extensively studied for its anti-inflammatory and analgesic effects in various animal models and clinical trials. It has been shown to be effective in reducing pain and inflammation associated with osteoarthritis, rheumatoid arthritis, ankylosing spondylitis, and gout. It has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth and migration of cancer cells.